(2E)-3-(4-butoxyphenyl)prop-2-enoic acid
Overview
Description
(2E)-3-(4-butoxyphenyl)prop-2-enoic acid, abbreviated as BPA, is a phenolic carboxylic acid with a variety of applications in the scientific research field. BPA is an important monomer of polycarbonate, a type of thermoplastic used in the production of many consumer products. It is also used in the production of epoxy resins, which are used as coatings for food and beverage containers. BPA has been the subject of extensive research due to its potential toxicity, and its presence in the environment and human bodies.
Scientific Research Applications
BPA has been used in a variety of scientific research applications. It has been used in the synthesis of polycarbonates and epoxy resins, and as a reactant in the synthesis of other compounds. It has also been used to study the effects of endocrine-disrupting chemicals on the environment and human health. BPA has been used to study the effects of hormones on cell growth and development, and to study the effects of environmental pollutants on the immune system.
Mechanism of Action
The exact mechanism of action of BPA is not yet fully understood. However, it is known that BPA binds to the estrogen receptor, which is responsible for many of the effects of hormones on the body. BPA has been found to act as a weak estrogen, and to interact with other hormones, such as androgens, progesterone, and thyroid hormones. BPA has also been found to interact with certain proteins and enzymes, and to affect the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of BPA are still being studied. Studies have shown that BPA can affect the development and function of the reproductive system, the immune system, and the nervous system. BPA has been linked to a variety of health problems, including infertility, obesity, diabetes, and cancer. BPA has also been found to affect behavior and cognition.
Advantages and Limitations for Lab Experiments
The advantages of using BPA in lab experiments include its low cost and its availability. BPA is also relatively easy to synthesize and can be used for a variety of applications. The main limitation of using BPA in experiments is its potential toxicity. BPA can be absorbed through the skin and can accumulate in the body, and its effects on human health are still being studied.
Future Directions
There are several potential future directions for research on BPA. One potential direction is to investigate the effects of BPA on the development and function of the reproductive system, the immune system, and the nervous system. Another potential direction is to investigate the effects of BPA on behavior and cognition. Additionally, further research could be done to develop methods to reduce the environmental exposure to BPA and to reduce the amount of BPA present in consumer products. Finally, research could be done to develop better methods for synthesizing BPA and to improve its safety for use in lab experiments.
Synthesis Methods
BPA can be synthesized through several different methods. The most common method is the Friedel-Crafts alkylation of phenol with butyl bromide in the presence of an aluminum chloride catalyst. This method is simple and efficient, and yields a high purity product. Other methods include the reaction of 4-butoxyphenol and ethylene oxide, the reaction of p-chlorobenzaldehyde and butyl alcohol, and the reaction of p-chlorobenzaldehyde and ethylene oxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(4-butoxyphenyl)prop-2-enoic acid involves the reaction of 4-butoxybenzaldehyde with malonic acid in the presence of a base to form a beta-ketoester intermediate. The intermediate is then decarboxylated to form the corresponding ketone, which is subsequently reacted with ethyl acetoacetate in the presence of a base to form the final product.", "Starting Materials": ["4-butoxybenzaldehyde", "malonic acid", "ethyl acetoacetate", "base"], "Reaction": ["Step 1: React 4-butoxybenzaldehyde with malonic acid in the presence of a base to form a beta-ketoester intermediate.", "Step 2: Decarboxylate the beta-ketoester intermediate to form the corresponding ketone.", "Step 3: React the ketone with ethyl acetoacetate in the presence of a base to form (2E)-3-(4-butoxyphenyl)prop-2-enoic acid."] } | |
CAS RN |
151539-69-4 |
Product Name |
(2E)-3-(4-butoxyphenyl)prop-2-enoic acid |
Molecular Formula |
C13H16O3 |
Molecular Weight |
220.3 |
Purity |
95 |
Origin of Product |
United States |
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